
Technical Guide: Perfluorodecanonitrile –
Structural Analysis, Synthesis, and Reactivity

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Perfluorodecanonitrile

CAS No.: 379215-40-4

Cat. No.: B1597773 Get Quote

Executive Summary
Perfluorodecanonitrile (CAS: 379215-40-4), also known as nonadecafluorodecanenitrile, is a

long-chain perfluoroalkyl substance (PFAS) derivative characterized by a highly electrophilic

nitrile group attached to a perfluorinated nonyl chain (

).[1][2]

It serves as a critical fluorous building block in the synthesis of fluorinated surfactants,

materials, and pharmaceutical intermediates. Its unique electronic structure—dominated by the

strong inductive effect (

) of the perfluoroalkyl tail—renders the nitrile carbon significantly more reactive toward
nucleophiles than its hydrocarbon analogs. However, its handling requires strict adherence to
safety protocols due to its potential hydrolysis into Perfluorodecanoic acid (PFDA), a persistent
organic pollutant.

Molecular Identity & Structural Analysis
Nomenclature and Formula

IUPAC Name: Nonadecafluorodecanenitrile[1][2][3]

Common Name: Perfluorodecanonitrile[1][2][4]
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Molecular Formula:

[1][2]

SMILES:FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C#N

InChI Key:ZJIPKJOCOYJOMJ-UHFFFAOYSA-N

Physicochemical Properties
The replacement of hydrogen with fluorine dramatically alters the physical profile compared to

decanenitrile. The low polarizability of the fluorine sheath leads to weak intermolecular van der

Waals forces, resulting in high volatility relative to molecular weight and extremely low surface

tension.

Property Value / Description

Molecular Weight 495.09 g/mol

Physical State Colorless Liquid

Boiling Point 144–147 °C (at 760 mmHg)

Density
~1.7 g/mL (Estimated based on

homologs)

Solubility
Soluble in fluorinated solvents (e.g., FC-72),

ether, THF; immiscible with water.

Partition Coefficient High LogP (Fluorous phase affinity)

Electronic Structure
The

group is a powerful electron-withdrawing group (EWG).

Inductive Effect: The fluorine atoms pull electron density away from the nitrile carbon (

).
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Reactivity Consequence: The LUMO energy of the nitrile group is lowered, making it highly

susceptible to nucleophilic attack, even by weak nucleophiles that would not react with alkyl

nitriles.

Synthesis Protocols
The most robust route to Perfluorodecanonitrile involves the dehydration of the

corresponding perfluorodecanamide. This method avoids the use of toxic cyanide salts

required in nucleophilic substitution.

Protocol: Dehydration of Perfluorodecanamide
Reaction:

Reagents:

Precursor: Perfluorodecanamide (

)

Dehydrating Agent: Trifluoroacetic anhydride (TFAA) or Phosphorus pentoxide (

).

Base (Scavenger): Pyridine (if using TFAA).

Solvent: Dichloromethane (

) or ether.

Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of perfluorodecanamide in dry

under an inert atmosphere (

or Ar).

Addition: Cool the solution to 0°C. Add Pyridine (2.2 eq) followed by dropwise addition of

Trifluoroacetic anhydride (1.1 eq).
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Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

-NMR (shift of

signal).

Workup: Quench with ice water. Extract the fluorous layer. Wash with dilute HCl (to remove

pyridine) and brine.

Purification: Dry over

and concentrate. Purify via vacuum distillation to isolate the nitrile.

Visualization of Synthesis Pathway
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Figure 1: Stepwise synthesis from the carboxylic acid precursor via amide dehydration.

Reactivity & Applications
The reactivity of perfluorodecanonitrile is defined by the "Pummerer-like" activation of the

nitrile carbon. It acts as a "masked" carboxylic acid equivalent that is stable to oxidation but

reactive toward nucleophiles.

Key Transformations
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Reaction Type Reagent Product Mechanism Note

Hydrolysis or

Perfluorodecanoic

Acid (

)

Rapid due to e-

deficient carbon.

Pinner Reaction Perfluoroimidates

Forms

; useful for

heterocycle synthesis.

Cycloaddition
Sodium Azide (

)

5-Perfluorononyl-

tetrazole

[3+2] Cycloaddition;

used in

explosives/propellants

.

Amidine Formation
Amines (

)
Perfluoroamidines

Precursors for

fluorinated drugs.

Application in Fluorous Chemistry
Researchers utilize

as a fluorous tag. The long perfluoroalkyl chain confers solubility in fluorous solvents (e.g.,
perfluorohexanes).

Workflow: A substrate is attached to the nitrile (converted to amidine/imidate).[5]

Reaction: Organic chemistry is performed on the substrate.[5][6][7][8]

Separation: The product is extracted into a fluorous phase, leaving non-fluorous reagents in

the organic phase (Fluorous Solid Phase Extraction - F-SPE).

Reactivity Flowchart
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Figure 2: Divergent synthesis pathways utilizing the high electrophilicity of the nitrile group.

Safety & Regulatory (Critical)
Toxicology and PFAS Status
Perfluorodecanonitrile is a precursor to Perfluorodecanoic acid (PFDA).

Regulatory Status: PFDA is listed under the Stockholm Convention (PFOA-related

substances) and is subject to strict restrictions in the EU (REACH) and USA (EPA TSCA).

Bioaccumulation: Like other long-chain PFAS (

), it is highly persistent in the environment and bioaccumulates in protein-rich tissues (liver,
blood).

Handling Protocols
Engineering Controls: All handling must occur in a fume hood to prevent inhalation of vapors.

PPE: Nitrile gloves are insufficient for long-term exposure to fluorinated solvents. Double-

gloving or using laminate gloves (Silver Shield) is recommended.

Waste Disposal:DO NOT dispose of down the drain. All waste, including contaminated

glassware washings, must be segregated as "Fluorinated Organic Waste" for high-

temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597773#perfluorodecanonitrile-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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